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Compound of Interest

Compound Name: 4-Methylcatechol

Cat. No.: B155104 Get Quote

Introduction

4-Methylcatechol, also known as 3,4-Dihydroxytoluene or Homocatechol, is a bioactive

organic compound with the chemical formula C₇H₈O₂.[1][2] It is utilized in various research

fields as an inducer of nerve growth factor, a suicide inhibitor of catechol 2,3-dioxygenase

(C23O), and for the synthesis of antimicrobial and antioxidant compounds.[3][4][5] Some

studies have shown its ability to induce apoptosis in melanoma cells through oxidative stress

and its potential antiplatelet and blood pressure-lowering activities.[3] Given its reactivity and

sensitivity to air, light, and moisture, proper handling and preparation of stock solutions are

critical for obtaining reliable and reproducible experimental results.[1][6] This document

provides detailed protocols for the preparation, storage, and handling of 4-Methylcatechol
stock solutions for research applications.

Safety Precautions

4-Methylcatechol is a hazardous substance and must be handled with appropriate safety

measures. It is harmful if swallowed, inhaled, or comes into contact with skin, and it can cause

irritation to the eyes, skin, and respiratory system.[7]

Personal Protective Equipment (PPE): Always wear chemical safety goggles, a lab coat, and

chemical-resistant gloves (e.g., PVC or nitrile) when handling the compound.[7][8]

Ventilation: Handle the solid powder and prepare solutions in a well-ventilated laboratory or

under a chemical fume hood to minimize inhalation risk.[6][8]
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Emergency Facilities: Ensure an eyewash station and a safety shower are readily accessible

in the workspace.[8]

Spills: In case of a spill, avoid generating dust.[7] Remove all ignition sources, clean the area

using dry methods, and place the waste in a sealed, labeled container for proper disposal.[7]

Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and certain

metals like aluminum, copper, and brass alloys.[7]

Materials and Equipment

4-Methylcatechol solid (CAS 452-86-8)

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Ethanol (EtOH)

Dimethylformamide (DMF)

Phosphate-Buffered Saline (PBS), pH 7.2

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)

Pipettes and sterile, filtered pipette tips

0.22 µm syringe filters (if sterile filtration is required)

Solubility and Stock Solution Data

4-Methylcatechol is a solid that is soluble in various organic solvents and to a limited extent in

aqueous buffers.[9] The choice of solvent depends on the experimental requirements and the
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desired final concentration. It is crucial to use high-purity, anhydrous solvents, as moisture can

affect the stability and solubility of the compound.[4]

Solvent Solubility (approx.)
Molar
Concentration
(approx.)

Notes

DMSO 20 - 100 mg/mL[3][9] 161 mM - 805 mM

Use of a new,

anhydrous bottle of

DMSO and sonication

is recommended for

higher concentrations.

[3]

Dimethylformamide

(DMF)
25 mg/mL[9] 201 mM

Purge solvent with an

inert gas before use.

[9]

Ethanol (EtOH) 3 mg/mL[9] 24 mM

Purge solvent with an

inert gas before use.

[9]

PBS (pH 7.2) 5 mg/mL[9] 40 mM

Aqueous solutions are

not stable and should

be prepared fresh

daily.[9]

Experimental Protocols

Below are detailed protocols for preparing high-concentration primary stock solutions in an

organic solvent (DMSO) and a ready-to-use aqueous solution in PBS.

Protocol 1: Preparation of a 100 mM 4-Methylcatechol Stock Solution in DMSO

This protocol is suitable for creating a high-concentration stock that can be stored for an

extended period and diluted into aqueous buffers or cell culture media for experiments.

Pre-weighing Preparation: In a chemical fume hood, allow the 4-Methylcatechol container

to equilibrate to room temperature before opening to prevent moisture condensation.
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Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 12.41 mg of 4-Methylcatechol solid (Molecular Weight: 124.14 g/mol ) into

the tube.

Solvent Addition: Add 1.0 mL of fresh, anhydrous DMSO to the tube.[3][4]

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If dissolution is slow, briefly sonicate the tube in an ultrasonic water

bath.[3][5]

Storage: The resulting 100 mM stock solution should be clear. Aliquot the solution into

smaller, single-use volumes in sterile, amber tubes to avoid repeated freeze-thaw cycles.[4]

[5] Store aliquots at -80°C.

Protocol 2: Preparation of a 5 mg/mL (40 mM) 4-Methylcatechol Solution in PBS (pH 7.2)

This protocol is for preparing an aqueous solution for immediate use in biological experiments.

Due to limited stability, this solution should not be stored.[9]

Weighing: Tare a sterile 15 mL conical tube on a calibrated analytical balance. Weigh 5 mg of

4-Methylcatechol solid into the tube.

Solvent Addition: Add 1.0 mL of sterile PBS (pH 7.2).

Dissolution: Cap the tube and vortex vigorously until the solid is fully dissolved. Gentle

warming to 37°C can aid dissolution.[5]

Usage: Use the solution immediately after preparation.[9] If sterile conditions are required,

the solution can be passed through a 0.22 µm syringe filter, though some loss of compound

may occur.

Disposal: Discard any unused solution at the end of the day.

Storage and Stability

Proper storage is essential to maintain the integrity of 4-Methylcatechol and its solutions. The

compound is sensitive to light, air, and moisture.[6]
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Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C[3][4] Up to 3 years[4]

Store in a tightly

sealed container in a

dry, dark place.[6]

DMSO Stock Solution -80°C[3][4][5] 6 - 12 months[3][4]
Aliquot to avoid

freeze-thaw cycles.[3]

DMSO Stock Solution -20°C[3][5] 1 month[3][5]
For short-term storage

only.

Aqueous (PBS)

Solution

Room Temperature or

4°C

Not Recommended

(Use same day)[9]

Significant

degradation can

occur. Prepare fresh

before each

experiment.

Visualizations
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Stock Solution Preparation

Experimental Workflow

Weigh 4-Methylcatechol
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Dissolve in Anhydrous DMSO
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Long-term Storage
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Retrieve for Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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